Cas no 19455-20-0 (Potassium isobutyrate)

• Product Name: Potassium isobutyrate
• CAS No: 19455-20-0
• MF: C₄H₇KO₂
• MW: 126.195482492447
• MDL: MFCD00058992
• CID: 139086
• Update Time: 2025-05-23

Potassium isobutyrate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, potassium salt (1:1)
• Potassium Isobutyrate
• potassium,2-methylpropanoate
• 2-methylpropionic acid potassium salt
• ACMC-209eyc
• CTK8B1108
• EINECS 243-077-8
• ISOBUTYRIC ACID POTASSIUM SALT
• potassium 1-methylpropanoate
• potassium butyrate (iso)
• potassium dimethylacetate
• 2-Methylpropanoic acid potassium salt
• Propanoic acid, 2-methyl-, potassium salt
• Potassium 2-methylpropanoate
• ISOBUTYRICACIDPOTASSIUMSALT
• Kaliumisobutyrat
• Potassium=isobutyrate
• potassium terbutanoate
• potassium tertbutanoate
• potassium tert-butanoate
• C4H7O2.K
• LBOHISOWGKIIKX-UHFFFAOYSA-M
• 7249AF
• I0107
• Potassium isobutyrate

• MDL： MFCD00058992
• Inchi： 1S/C4H8O2.K/c1-3(2)4(5)6;/h3H,1-2H3,(H,5,6);/q;+1/p-1
• InChI Key： LBOHISOWGKIIKX-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(C)C)=O

Computed Properties

• Exact Mass: 126.00800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Uncertain
• Water Partition Coefficient: very faint turbidity
• PSA: 40.13000
• LogP: -0.60770
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium isobutyrate

Introduction to Potassium Isobutyrate (CAS No. 19455-20-0)

Potassium isobutyrate is a compound that has garnered significant attention in the field of biochemical and pharmaceutical research due to its unique chemical properties and potential applications. With a chemical formula of C₅H₁₁KO₂, this compound is an ester of isobutyric acid and potassium hydroxide. Its molecular weight is approximately 130.18 g/mol, making it a relatively small yet potent molecule in various biological systems. The CAS No. 19455-20-0 uniquely identifies this substance in scientific literature and industrial applications, ensuring precise referencing and consistency across different studies and formulations.

The significance of Potassium isobutyrate lies in its multifaceted roles in biochemical pathways and its potential as an intermediate in drug synthesis. Recent studies have highlighted its significance in modulating cellular processes, particularly in the context of energy metabolism and neurotransmitter function. The compound's ability to interact with various enzymes and receptors makes it a promising candidate for therapeutic applications, especially in the management of metabolic disorders and neurological conditions.

One of the most intriguing aspects of Potassium isobutyrate is its role as a modulator of lipid metabolism. Research has demonstrated that this compound can influence the activity of key enzymes involved in fatty acid oxidation and synthesis, thereby potentially aiding in the regulation of body weight and cholesterol levels. In vitro studies have shown that Potassium isobutyrate can enhance the expression of peroxisome proliferator-activated receptors (PPARs), which are transcription factors critical for lipid homeostasis. This finding aligns with the growing interest in natural derivatives that can enhance metabolic health without adverse side effects.

In addition to its metabolic roles, Potassium isobutyrate has shown promise in neuroprotective applications. Emerging research suggests that it may help protect against neurodegenerative diseases by attenuating oxidative stress and inflammation in neural cells. The compound's ability to cross the blood-brain barrier has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neuronal function is crucial. Preclinical trials have indicated that Potassium isobutyrate can reduce markers of neuroinflammation and improve cognitive function in animal models, warranting further investigation into its therapeutic potential.

The pharmaceutical industry has also explored Potassium isobutyrate as a precursor for synthesizing more complex drug molecules. Its structural simplicity allows for easy modification, enabling chemists to develop novel compounds with tailored biological activities. For instance, derivatives of Potassium isobutyrate have been investigated for their anti-inflammatory properties, with some showing comparable efficacy to existing non-steroidal anti-inflammatory drugs (NSAIDs) but with a more favorable safety profile. This underscores the versatility of CAS No. 19455-20-0 as a building block in medicinal chemistry.

From a chemical perspective, Potassium isobutyrate exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility in both water and organic solvents enhances its utility in formulating solutions for research and industrial use. The compound's stability under standard conditions further adds to its appeal, ensuring consistent performance across different experimental settings. These attributes have made Potassium isobutyrate a staple in laboratory stocks for researchers studying biochemical pathways and drug interactions.

The environmental impact of using Potassium isobutyrate has also been considered in recent studies. Unlike some synthetic compounds that may pose ecological risks, CAS No. 19455-20-0 degrades relatively quickly under natural conditions, minimizing potential harm to ecosystems. This biodegradability makes it an environmentally friendly choice for both research and industrial applications, aligning with global efforts to promote sustainable practices.

Future research directions for Potassium isobutyrate include exploring its role in gene expression regulation and cellular signaling pathways. Preliminary data suggest that it may influence the activity of certain transcription factors involved in cell growth and differentiation, opening new possibilities for treating cancers and other diseases linked to uncontrolled cell proliferation. Additionally, investigating its interactions with other bioactive molecules could lead to synergistic effects that enhance therapeutic outcomes.

In conclusion, Potassium isobutyrate (CAS No. 19455-20-0) is a versatile compound with significant implications in biochemical research and pharmaceutical development. Its unique properties make it valuable for modulating metabolic processes, protecting against neurodegenerative diseases, and serving as a precursor for drug synthesis. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow further.